Cas no 326889-82-1 (1-(2H-1,3-benzodioxol-5-yl)methyl-4-(4-fluorobenzenesulfonyl)piperazine)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(4-fluorobenzenesulfonyl)piperazine
• CAS No: 326889-82-1
• MF: C₁₈H₁₉FN₂O₄S
• MW: 378.417866945267
• CID: 3125492
• PubChem ID: 1150449
• Update Time: 2025-05-19

1-(2H-1,3-benzodioxol-5-yl)methyl-4-(4-fluorobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-ylmethyl)-4-[(4-fluorophenyl)sulfonyl]piperazine
• 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(4-fluorobenzenesulfonyl)piperazine
• F0885-0049
• Cambridge id 6550300
• Oprea1_155496
• 1-(benzo[d][1,3]dioxol-5-ylmethyl)-4-((4-fluorophenyl)sulfonyl)piperazine
• CCG-21680
• Z45537833
• Oprea1_279841
• AK-968/40946260
• STK147169
• 1-[(2H-1,3-benzodioxol-5-yl)methyl]-4-(4-fluorobenzenesulfonyl)piperazine
• AKOS000806928
• 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-fluorophenyl)sulfonylpiperazine
• 326889-82-1

• Inchi： 1S/C18H19FN2O4S/c19-15-2-4-16(5-3-15)26(22,23)21-9-7-20(8-10-21)12-14-1-6-17-18(11-14)25-13-24-17/h1-6,11H,7-10,12-13H2
• InChI Key： WIMKCYAHZWHUIO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCN(CC2=CC=C3C(=C2)OCO3)CC1)(=O)=O

Computed Properties

• Exact Mass: 378.10495643Da
• Monoisotopic Mass: 378.10495643Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(4-fluorobenzenesulfonyl)piperazine

Chemical Profile of 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(4-fluorobenzenesulfonyl)piperazine (CAS No. 326889-82-1)

The compound 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(4-fluorobenzenesulfonyl)piperazine, identified by its CAS number 326889-82-1, represents a sophisticated molecule with significant potential in the field of pharmaceutical chemistry. This piperazine derivative is characterized by a dual pharmacophoric structure, combining a 2H-1,3-benzodioxol (also known as an indole) moiety with a 4-fluorobenzenesulfonyl group, linked through a methyl bridge. Such structural motifs are frequently explored in medicinal chemistry due to their ability to modulate biological targets with high selectivity.

The benzodioxol ring, often associated with hallucinogenic properties in certain analogs, has been repurposed in modern drug discovery for its interaction with serotonin receptors and other neurotransmitter systems. In contrast, the fluorobenzenesulfonyl moiety introduces rigidity and electronic properties that can fine-tune binding interactions within a protein or enzyme active site. The combination of these features makes this compound an intriguing candidate for further investigation, particularly in the context of central nervous system (CNS) disorders where serotonin receptor modulation plays a critical role.

Recent advancements in computational chemistry have enabled more precise modeling of such complex molecules. Studies utilizing molecular docking simulations have suggested that the 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(4-fluorobenzenesulfonyl)piperazine scaffold could effectively interact with the serotonin 5-HT2A receptor, a target implicated in conditions ranging from depression to schizophrenia. The fluorine atom at the para position of the benzenesulfonyl group is particularly noteworthy, as it can enhance metabolic stability while maintaining strong binding affinity. This dual optimization strategy is increasingly prevalent in contemporary drug design pipelines.

In parallel, experimental investigations have begun to explore the pharmacokinetic profile of this compound. Preliminary in vitro studies indicate favorable solubility and moderate oral bioavailability, suggesting potential for further development into an oral therapeutic agent. The piperazine ring itself is known for its ability to enhance blood-brain barrier penetration when appropriately substituted, which could be particularly advantageous for CNS-targeting drugs. These properties make 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(4-fluorobenzenesulfonyl)piperazine a promising lead compound worthy of further exploration.

The broader significance of this molecule lies in its alignment with current trends in medicinal chemistry towards rationally designed polypharmacophores. By integrating multiple pharmacological features into a single scaffold, such compounds can address complex biological pathways more effectively than traditional monotherapeutics. The specific combination of an indole-like moiety and a sulfonyl group provides a unique balance between affinity and selectivity that may translate into therapeutic benefits for patients suffering from neurological and psychiatric disorders.

As research continues to uncover new insights into serotonin receptor biology and drug metabolism, compounds like 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(4-fluorobenzenesulfonyl)piperazine will serve as valuable tools for understanding disease mechanisms and developing novel treatments. The integration of high-throughput screening technologies with advanced computational methods will further accelerate the optimization process for molecules such as this one. Consequently, the future prospects for this compound remain highly encouraging within both academic research and industrial drug development contexts.